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Compound of Interest

Compound Name: Isovanillin

cat. No.: B020041

An In-depth Technical Guide to Isovanillin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
isovanillin, a key organic compound with applications ranging from the fragrance industry to
pharmaceutical development.

Chemical Structure and Identification

Isovanillin, systematically named 3-hydroxy-4-methoxybenzaldehyde, is a phenolic aldehyde

and a structural isomer of vanillin.[1] Its structure consists of a benzene ring substituted with a

formyl (aldehyde) group, a hydroxyl group, and a methoxy group. Specifically, it is classified as
a member of the benzaldehydes, phenols, and monomethoxybenzenes.[2] The hydroxyl group
is located at position 3 and the methoxy group at position 4 of the benzaldehyde structure.[2]

Key ldentifiers:

IUPAC Name: 3-hydroxy-4-methoxybenzaldehyde[2]

Molecular Formula: CsHsOs[2]

CAS Number: 621-59-0[2][3]

Synonyms: 5-Formylguaiacol, 3-Hydroxy-p-anisaldehyde, Isovanilline[1][4]

Below is a two-dimensional representation of the isovanillin chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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